Cas no 656254-67-0 (Propanethioic acid, O-propyl ester)

• Product name: Propanethioic acid, O-propyl ester
• CAS No: 656254-67-0
• MF: C₆H₁₂OS
• MW: 132.22388
• CID: 397929
• PubChem ID: 15820857

Propanethioic acid, O-propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, O-propyl ester
• O-propyl propanethioate
• SCHEMBL6219023
• DTXSID10578609
• 656254-67-0

• Inchi： InChI=1S/C6H12OS/c1-3-5-7-6(8)4-2/h3-5H2,1-2H3
• InChI Key： LJPQPOPWEZOQGU-UHFFFAOYSA-N
• SMILES： CCCOC(=S)CC

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 9.23